Cas no 2171683-02-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methylpentanoic acid
• CAS No: 2171683-02-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6286449
• PubChem ID: 165820010
• Update Time: 2025-05-24

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methylpentanoic acid
• EN300-1542217
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-3-methylpentanoic acid
• 2171683-02-4

• Inchi： 1S/C26H32N2O6/c1-17(15-24(29)30)11-13-27-25(31)23(12-14-33-2)28-26(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QHOITJHFVTWERY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C)CC(=O)O)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methylpentanoic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methylpentanoic Acid: A Comprehensive Overview

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methylpentanoic acid, commonly referred to by its CAS number 2171683-02-4, is a complex organic compound with significant applications in the field of organic synthesis and drug discovery. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxybutanamido moiety, and a methylpentanoic acid side chain. These structural features make it a valuable tool in peptide synthesis and other advanced chemical processes.

The Fmoc group, derived from 9H-fluoren-9-yl methanol, is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property makes the compound particularly useful in solid-phase peptide synthesis (SPPS), where precise control over the synthesis steps is crucial. The presence of the methoxybutanamido group further enhances the compound's versatility, allowing for the incorporation of various functional groups during the synthesis process.

Recent advancements in chemical synthesis have highlighted the potential of this compound in developing novel therapeutic agents. Researchers have explored its role in constructing bioactive molecules with potential applications in oncology, neurodegenerative diseases, and infectious diseases. For instance, studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in cancer progression, making them promising candidates for anticancer drug development.

In addition to its role in therapeutic development, this compound has also been utilized in the creation of advanced materials. Its unique structure enables the formation of self-assembled monolayers (SAMs) with tailored properties, which are valuable in nanotechnology and surface chemistry. The integration of the methylpentanoic acid side chain into these materials enhances their stability and functionality, opening new avenues for applications in sensors, catalysis, and drug delivery systems.

The synthesis of 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-3-methylpentanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and subsequent coupling reactions to introduce the methoxybutanamido and methylpentanoic acid moieties. Recent optimizations in these processes have significantly improved yields and purity levels, making large-scale production more feasible.

The pharmacokinetic properties of this compound have been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate that it exhibits favorable absorption profiles and moderate metabolic stability, which are critical factors for drug development. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or delivering therapeutic agents across biological barriers.

In conclusion, 5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4-methoxybutanamido)-3-methylpentanoic acid (CAS No: 2171683-02-4) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and wide-ranging applications underscore its importance in both academic research and industrial settings. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing medical science and material technology.